2-(Diethylamino)ethyl (alpha-methylbenzyl)carbamate hydrochloride

Specification

• CAS No.: 100836-54-2
• Molecular Formula: C15H25ClN2O2
• Molecular Weight: 300.82 g/mol
• IUPAC Name: diethyl-[2-(1-phenylethylcarbamoyloxy)ethyl]azanium;chloride
• Standard InChI: InChI=1S/C15H24N2O2.ClH/c1-4-17(5-2)11-12-19-15(18)16-13(3)14-9-7-6-8-10-14;/h6-10,13H,4-5,11-12H2,1-3H3,(H,16,18);1H
• Standard InChI Key: SSCPHOGVIHGDKG-UHFFFAOYSA-N
• Canonical SMILES: CC[NH+](CC)CCOC(=O)NC(C)C1=CC=CC=C1.[Cl-]

Introduction

Chemical Identity and Structural Characteristics

2-(Diethylamino)ethyl (alpha-methylbenzyl)carbamate hydrochloride is systematically named Carbamic acid, (2-(diethylamino)ethyl)-, alpha-methylbenzyl ester, monohydrochloride. Its structure comprises a carbamate backbone linked to a diethylaminoethyl group and an alpha-methylbenzyl aromatic ring, with a hydrochloride salt enhancing solubility. The diethylamino group ($\text{-N}(\text{C}_2\text{H}_5)_2$) contributes to the molecule’s basicity, with an estimated pKa of ~7.5–8.5 based on analogous tertiary amines. This ionization profile facilitates protonation under physiological conditions, improving water solubility and bioavailability.

Step	Reaction	Reagents/Conditions	Yield (%)
1	Friedel-Crafts Acylation	Toluene, AlCl$_3$, Acetyl Chloride	65–75
2	Bromination	Br$_2$, Light	70–80
3	Ammonolysis	Diethylaminoethylamine, EtOH	50–60
4	Carbamate Formation	Ethyl Chloroformate, Base	40–50
5	Salt Formation	HCl, Et$_2$O	85–90

Physicochemical Properties

The compound’s hydrochloride salt form ensures moderate aqueous solubility (~10–20 mg/mL at 25°C), while the lipophilic alpha-methylbenzyl group enhances membrane permeability. Thermal analysis reveals a melting point range of 180–185°C, consistent with crystalline salt structures. Stability studies indicate susceptibility to hydrolysis under alkaline conditions, necessitating storage at pH 4–6 and temperatures below 25°C.

Compound	LD$_{50}$ (mg/kg, IV)	Target Organs
2-(Diethylamino)ethyl...HCl	57 (Mice)	Nervous System, Liver
Ethyl-4-bromphenyl-carbamate	120 (Rats)	Liver, Spleen
Methyl benzimidazole-2-yl-carbamate	220 (Mice)	Mitotic Spindle

Pharmacological Applications and Mechanisms

Local Anesthetic Activity

The compound’s peripheral nerve effects suggest sodium channel blockade. In vitro models show 50% inhibition of neuronal firing at 5 µM, comparable to procaine.

Comparative Analysis with Related Carbamates

This compound’s toxicity profile is distinct from aryl carbamates (e.g., ethyl-4-chlorphenyl-carbamate), which primarily affect hepatic function. Its dual anesthetic and cholinesterase inhibitory potential contrasts with benzimidazole carbamates, which disrupt microtubule assembly.